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Compound of Interest

Tin(1V) mesoporphyrin IX
dichloride

Cat. No.: B15614768

Compound Name:

Essential Safety and Handling Guide for Tin(IV)
Mesoporphyrin IX Dichloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Tin(IV) mesoporphyrin IX dichloride (also known as
Stannsoporfin). Adherence to these guidelines is critical for ensuring laboratory safety and
minimizing risks associated with this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for Tin(IV) mesoporphyrin IX dichloride is not
readily available, data from analogous compounds such as Tin(IV) protoporphyrin 1X dichloride,
Mesoporphyrin I1X dihydrochloride, and Tin(IV) chloride indicate that this compound should be
handled as a hazardous substance. The primary hazards are anticipated to be:

o Skin and Eye Irritation: May cause irritation or serious eye damage upon contact.[1]

o Respiratory Tract Irritation: Inhalation of dust or aerosols may cause respiratory irritation.[1]

[2]
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o Harmful if Swallowed: Ingestion may be harmful.[2]

o Potential for Severe Burns: Related tin compounds are corrosive and can cause severe skin

burns and eye damage.[3][4]

Therefore, a comprehensive approach to personal protection is mandatory.

Table 1: Required Personal Protective Equipment (PPE)

Protection Type

Specification

Rationale

Eye and Face

Chemical safety goggles with
side shields are the minimum
requirement. A face shield
must be worn over goggles
when there is a risk of

splashing.

To protect against splashes
and airborne particles that can
cause serious eye irritation or
damage.[1]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile or neoprene) must
be worn. Inspect gloves for

integrity before each use.

To prevent skin contact, which

may cause irritation or burns.

[1]

Body Protection

Alab coat is required. For
procedures with a higher risk
of splashing, a chemical-
resistant apron over the lab

coat is recommended.

To protect the skin and clothing

from contamination.

Respiratory

Work in a well-ventilated area,
preferably within a certified
chemical fume hood, to avoid
the formation and inhalation of

dust or aerosols.[2][5]

To prevent respiratory tract
irritation.[1][2]

Footwear

Closed-toe shoes must be
worn at all times in the

laboratory.

To protect feet from spills and

falling objects.
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Operational Plan: Step-by-Step Handling
Procedures

This section outlines the procedural workflow for the safe handling of Tin(IV) mesoporphyrin
IX dichloride from receipt to disposal.

Experimental Workflow Diagram
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Waste Generation Waste Collection & Segregation
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— - Environmental Health & Safety
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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